Cas no 164298-27-5 (2-Fluoro-1,3-dimethylimidazolinium Hexafluorophosphate)

• Product Name: 2-Fluoro-1,3-dimethylimidazolinium Hexafluorophosphate
• CAS No: 164298-27-5
• MF: C₅H₁₀F₇N₂P
• MW: 262.108886241913
• MDL: MFCD01863767
• CID: 65711
• PubChem ID: 24850473
• Update Time: 2025-05-23

2-Fluoro-1,3-dimethylimidazolinium Hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

• DFIH
• 2-Fluoro-1,3-dimethylimidazolidinium hexafluorophosphate
• 1,3-Dimethyl-2-fluoroimidazolidinium hexafluorophosphate
• 2-Fluoro-1,3-dimethy
• 2-Fluoro-1,3-dimethylim
• 2-FLUORO-1,3-DIMETHYLIMIDAZOLIDINIUM
• 2-Fluoro-1,3-dimethylimidazolidiniumhexafluoropho
• 2-Fluoro-1,3-diMethyliMidazoliuM hexafluorophosphate
• DEXTROSEANHYDROUS
• DFIH 2-FLUORO-1,3-DIMETHYLIMIDAZOLIDINIUM HEXAFLUOROPHOSPHATE
• Furfural
• 2-Fluoro-1,3-diMethyliMidazolidin-1-iuM hexafluorophosphate(V)
• 2-Fluoro-1,3-diMethyliMidazoliuM hexafluorophosphate, 98+%
• 2-Fluoro-1,3-dimethylimidazolinium Hexafluorophosphate
• 164298-27-5
• AC-24870
• 2-fluoro-1,3-dimethyl-4,5-dihydro-1H-imidazol-3-ium hexafluorophosphate(V)
• MFCD01863767
• 2-Fluoro-1,3-dimethylimidazoliniumHexafluorophosphate
• 2-fluoro-1,3-dimethyl-4,5-dihydroimidazol-1-ium;hexafluorophosphate
• 2-Fluoro-4,5-dihydro-1,3-dimethyl-1H-imidazolium hexafluorophosphate (1:1)
• SY019048
• AS-17657
• AKOS025401722
• C93431
• 2-Fluoro-1,3-dimethylimidazolidiniumhexafluorophosphate

• MDL： MFCD01863767
• Inchi： 1S/C5H10FN2.F6P/c1-7-3-4-8(2)5(7)6;1-7(2,3,4,5)6/h3-4H2,1-2H3;/q+1;-1
• InChI Key： HZQRHQLFHYEODY-UHFFFAOYSA-N
• SMILES： [P-](F)(F)(F)(F)(F)F.FC1N(C)CC[N+]=1C

Computed Properties

• Exact Mass: 262.04700
• Monoisotopic Mass: 262.04698246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.2Ų

Experimental Properties

• Melting Point: 162-167 ºC
• PSA: 19.84000
• LogP: 3.17870

2-Fluoro-1,3-dimethylimidazolinium Hexafluorophosphate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3-10-21
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Imidazolines
• Other Chemical additives Process Aids

Additional information on 2-Fluoro-1,3-dimethylimidazolinium Hexafluorophosphate

Comprehensive Overview of 2-Fluoro-1,3-dimethylimidazolinium Hexafluorophosphate (CAS No. 164298-27-5)

2-Fluoro-1,3-dimethylimidazolinium Hexafluorophosphate (CAS No. 164298-27-5) is a highly specialized chemical compound widely recognized in the field of organic synthesis and peptide coupling reactions. This compound, often abbreviated as FDMP-HFP, belongs to the class of imidazolinium salts and is valued for its exceptional reactivity and stability under various conditions. Researchers and chemists frequently seek information on its synthesis methods, applications in peptide chemistry, and handling precautions, making it a topic of significant interest in academic and industrial circles.

The growing demand for efficient coupling reagents in peptide synthesis has propelled the popularity of 2-Fluoro-1,3-dimethylimidazolinium Hexafluorophosphate. Its unique structure, featuring a fluoro-substituted imidazolinium core and a hexafluorophosphate counterion, enhances its solubility in polar solvents and improves its performance in challenging reactions. Recent trends in green chemistry have also sparked discussions about its environmental impact, with researchers exploring sustainable alternatives and waste reduction strategies.

One of the most frequently asked questions about CAS No. 164298-27-5 revolves around its mechanism of action in peptide bond formation. Studies indicate that the fluoro group in the imidazolinium ring plays a critical role in activating carboxyl groups, facilitating high-yield coupling with minimal racemization. This property makes it a preferred choice for synthesizing complex peptides and biologically active compounds. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) has been extensively documented, further solidifying its reputation as a versatile reagent.

In the context of pharmaceutical research, 2-Fluoro-1,3-dimethylimidazolinium Hexafluorophosphate is often compared to other coupling agents such as HBTU and HATU. While these reagents share similar applications, FDMP-HFP stands out due to its lower epimerization risk and enhanced shelf life. These advantages have led to its adoption in the production of therapeutic peptides and drug intermediates, aligning with the industry's focus on precision medicine and personalized therapeutics.

From a safety and handling perspective, CAS No. 164298-27-5 requires standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. Although it is not classified as a hazardous material, its hygroscopic nature necessitates storage in a dry, cool environment to maintain stability. These practical considerations are often highlighted in technical datasheets and material safety guidelines, which are frequently searched by laboratory personnel.

The future of 2-Fluoro-1,3-dimethylimidazolinium Hexafluorophosphate lies in its potential applications beyond peptide synthesis. Emerging research explores its use in material science, particularly in the development of ionic liquids and catalysts for organic transformations. As the scientific community continues to innovate, this compound is expected to play a pivotal role in advancing sustainable chemical processes and next-generation pharmaceuticals.